Cas no 17159-27-2 (5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one)

5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one structure
17159-27-2 structure
Product name:5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one
CAS No:17159-27-2
MF:C14H16N2O4
MW:276.28784
CID:1354842
PubChem ID:204978

5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one
    • 5-(4-methoxyphenyl)-2-morpholin-4-yl-1,3-oxazol-4-one
    • 5-(p-Methoxyphenyl)-2-morpholino-2-oxazolin-4-one
    • 2-Oxazolin-4-one, 5-(p-methoxyphenyl)-2-morpholino-
    • BRN 0815139
    • 17159-27-2
    • DTXSID90938005
    • Inchi: InChI=1S/C14H16N2O4/c1-18-11-4-2-10(3-5-11)12-13(17)15-14(20-12)16-6-8-19-9-7-16/h2-5,12H,6-9H2,1H3
    • InChI Key: ITUYCBPIJYEGIR-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C2C(=O)N=C(O2)N3CCOCC3

Computed Properties

  • Exact Mass: 276.11108
  • Monoisotopic Mass: 276.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.36

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